Cas no 725697-89-2 (5-Phenyl-isoxazole-3-carboxylic acid allylamide)

• Product Name: 5-Phenyl-isoxazole-3-carboxylic acid allylamide
• CAS No: 725697-89-2
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 3080551
• PubChem ID: 3158160
• Update Time: 2025-04-21

5-Phenyl-isoxazole-3-carboxylic acid allylamide Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-isoxazole-3-carboxylic acid allylamide
• N-allyl-5-phenyl-3-isoxazolecarboxamide
• 725697-89-2
• SR-01000367785-1
• SCHEMBL12349833
• 5-phenyl-N-(prop-2-en-1-yl)-1,2-oxazole-3-carboxamide
• N~3~-ALLYL-5-PHENYL-3-ISOXAZOLECARBOXAMIDE
• AKOS000559648
• 5-phenyl-N-prop-2-enyl-1,2-oxazole-3-carboxamide
• HMS1694C02
• AN-329/43211327
• SR-01000367785
• STL180099

• Inchi： 1S/C13H12N2O2/c1-2-8-14-13(16)11-9-12(17-15-11)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,14,16)
• InChI Key： YYSMYSZIGXGIEZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC=C)=O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų